2,4-difluoro-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]benzamide

• IUPAC Name: 2,4-difluoro-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H15F2N3O2S/c1-28-17-6-4-7-18-19(17)25-21(29-18)26(12-14-5-2-3-10-24-14)20(27)15-9-8-13(22)11-16(15)23/h2-11H,12H2,1H3
• InChI Key: NPCCNOCPGULVTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C21H15F2N3O2S
• Molecular Weight: 411.4 g/mol
• CAS No.: 1170390-50-7

Description

This compound features a benzamide core substituted with 2,4-difluorophenyl and 4-methoxy-1,3-benzothiazol-2-yl groups, with an additional pyridin-2-ylmethyl moiety. The methoxy group at the 4-position of the benzothiazole may modulate electronic effects and steric hindrance, influencing binding affinity .

Biological Activity

2,4-Difluoro-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]benzamide (CAS Number: 1170390-50-7) is a compound that belongs to the class of benzothiazole derivatives. This compound has garnered attention due to its potential biological activities, particularly in the fields of oncology and anti-inflammatory research. This article provides a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C21H15F2N3O2S
Molecular Weight	411.4 g/mol
Structure	Chemical Structure

Synthesis and Characterization

The synthesis of 2,4-difluoro-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]benzamide typically involves a multi-step process that includes the reaction of appropriate precursors under controlled conditions. The characterization of the compound is usually performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity.

Anticancer Properties

Research has indicated that benzothiazole derivatives exhibit significant anticancer activity. For instance, compounds similar to 2,4-difluoro-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]benzamide have been shown to inhibit cell proliferation in various cancer cell lines. In a study evaluating novel benzothiazole compounds, significant inhibition of cell growth was observed in A431 (epidermoid carcinoma), A549 (lung carcinoma), and H1299 (non-small cell lung cancer) cells at concentrations as low as 1 μM .

The mechanism by which this compound exerts its biological effects may involve several pathways:

• Apoptosis Induction : It has been reported that similar compounds can promote apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins.
• Cell Cycle Arrest : Compounds like this one can induce cell cycle arrest at specific phases, thereby preventing further proliferation.
• Inflammatory Pathway Modulation : The compound may also reduce the secretion of pro-inflammatory cytokines such as IL-6 and TNF-α, contributing to its anti-inflammatory properties .

Study 1: Antitumor Activity

In a comparative study involving various benzothiazole derivatives, 2,4-difluoro-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]benzamide was evaluated for its antitumor efficacy. The results demonstrated an IC50 value in the low micromolar range against several tumor cell lines, indicating potent activity .

Study 2: Anti-inflammatory Effects

Another study focused on the anti-inflammatory potential of benzothiazole derivatives revealed that this compound significantly reduced inflammation markers in vitro. The reduction in IL-6 and TNF-α levels suggests a promising therapeutic role in inflammatory diseases .

Scientific Research Applications

Medicinal Chemistry

The compound is primarily investigated for its anticancer and antimicrobial properties. Studies have shown that derivatives of benzothiazole exhibit significant cytotoxic effects against various cancer cell lines. The modification of the benzamide structure with difluoromethyl and methoxy groups can potentially enhance these effects.

Case Study: Anticancer Activity

A study published in Journal of Medicinal Chemistry demonstrated that compounds similar to 2,4-difluoro-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]benzamide showed IC50 values in the micromolar range against breast cancer cell lines, indicating promising anticancer activity.

Antimicrobial Properties

Research indicates that benzothiazole derivatives possess antimicrobial activity against a range of pathogens. The specific compound under discussion has been tested against Gram-positive and Gram-negative bacteria, showing effective inhibition.

Case Study: Antimicrobial Efficacy

In a study conducted by Pharmaceutical Biology, the compound was tested against Staphylococcus aureus and Escherichia coli, demonstrating a minimum inhibitory concentration (MIC) of 32 µg/mL for both strains.

Enzyme Inhibition

The compound may act as an inhibitor for certain enzymes involved in cancer progression and inflammation. Benzothiazole derivatives have shown promise in inhibiting kinases and phosphatases, which are critical in various signaling pathways.

Case Study: Kinase Inhibition

A recent investigation into the inhibition of Protein Tyrosine Phosphatase (PTP) by similar compounds revealed that modifications could lead to enhanced inhibitory activity, suggesting potential therapeutic roles in cancer treatment.

Material Science

Due to its unique chemical structure, this compound can be utilized in the development of new materials with specific electronic or optical properties. Its application in creating organic semiconductors or sensors is an emerging area of research.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Electronic and Steric Properties

• Fluorine vs. Chlorine Substitution :
  • The target compound’s 2,4-difluorophenyl group contrasts with N-(4,5-dichloro-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzamide (), where chlorine atoms increase electronegativity and steric bulk. Fluorine’s smaller size and higher electronegativity enhance membrane permeability but reduce steric hindrance compared to chlorine .
  • Impact on Lipophilicity :
• Difluoro substitution (logP ~3.5 estimated) increases lipophilicity versus non-fluorinated analogs like N-(1,3-benzothiazol-2-yl)benzamide (logP ~2.8) .

Physical Properties

• Difluoro substitution likely raises melting points compared to non-fluorinated derivatives due to increased crystallinity . Solubility in DMSO is expected to be moderate (~10–20 mM) based on similar benzothiazole-containing compounds .

Data Tables

Table 1: Key Structural and Physical Comparisons

Compound Name	Substituents	Melting Point (°C)	logP (Estimated)	Notable Activity
Target Compound	2,4-difluoro, 4-methoxy, pyridin-2-ylmethyl	N/A	~3.5	Potential kinase inhibition
N-(4,5-Dichloro-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzamide	4,5-dichloro, 3,5-dimethoxy	N/A	~4.2	High molecular weight (MW: 421.3)
N-(1,3-Benzothiazol-2-yl)-2-fluorobenzamide	2-fluoro	~180–185	~2.8	NLO properties
4-Methoxy-N-(4-(4-(trifluoromethyl)phenoxy)thieno[2,3-d]pyrimidin-2-yl)benzamide	4-trifluoromethyl, thieno-pyrimidin	N/A	~3.8	Anti-bacterial (MIC: 4 µg/mL)

Table 2: Spectral Characteristics

Compound Class	IR Stretching (cm⁻¹)	¹H-NMR Shifts (δ, ppm)
Target Compound	C=O ~1680, C-F ~1250–1300 (estimated)	Pyridine protons: 8.5–9.0
Benzothiazole Triazoles	C=S ~1247–1255, NH ~3278–3414	Aromatic protons: 7.2–8.3
Thieno Derivatives	C=O ~1675, CF₃ ~1150	Thieno protons: 6.9–7.5